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Compound of Interest

Compound Name: Dioleyl adipate

Cat. No.: B13741135

Introduction

Dioleyl adipate is an ester-based synthetic lubricant that is increasingly utilized in formulations
where high performance, biodegradability, and thermal stability are critical. As a diester of oleyl
alcohol and adipic acid, it offers excellent lubricity, a high viscosity index, and a low pour point,
making it suitable for a wide range of applications, including as a base oil or an additive in
metalworking fluids, cutting oils, and certain automotive lubricants. Its biodegradable nature
also makes it an environmentally friendlier alternative to traditional mineral oil-based lubricants.

These application notes provide a comprehensive overview of the use of dioleyl adipate in
synthetic lubricants, detailing its key performance characteristics and standardized
experimental protocols for its evaluation. This document is intended for researchers, scientists,
and formulation chemists in the field of lubricant technology and development.

Key Performance Characteristics and Data
Presentation

The performance of dioleyl adipate as a lubricant base stock is determined by a range of
physicochemical and tribological properties. While a complete dataset from a single source for
a specific commercial dioleyl adipate product is not readily available in the public domain, the
following table outlines the key parameters and typical expected performance.

Table 1: Typical Properties of Dioleyl Adipate as a Lubricant Base Stock
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Property

Test Method

Typical
Values/Units

Significance in
Lubricant
Performance

Kinematic Viscosity @
40°C

ASTM D445

Data not available

Influences fluid flow
and film formation at
operating

temperatures.

Kinematic Viscosity @
100°C

ASTM D445

Data not available

Critical for high-
temperature
applications; indicates

viscosity loss.

Viscosity Index (VI)

ASTM D2270

Data not available

Measures the change
in viscosity with
temperature; a higher

VI is desirable.

Pour Point

ASTM D97

Data not available

The lowest
temperature at which
the oil will flow; crucial
for cold-start

performance.

Flash Point

ASTM D92

Data not available

The lowest
temperature at which
vapors will ignite; a

key safety parameter.

Oxidative Stability
(RBOT)

ASTM D2272

Data not available

Indicates resistance to
thermal and oxidative
breakdown; longer

times are better.

Wear Scar Diameter
(4-Ball)

ASTM D4172

Data not available

Measures the anti-
wear properties of the

lubricant under load.
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Experimental Protocols

The following are detailed methodologies for the key experiments cited for evaluating the
performance of dioleyl adipate in synthetic lubricants.

Measurement of Kinematic Viscosity and Viscosity Index

e Protocol: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and
Opaque Liquids.

o Apparatus: Calibrated glass capillary viscometer, constant temperature bath, stopwatch.
o Procedure:
1. The viscometer is charged with a sample of dioleyl adipate.

2. The viscometer is placed in a constant temperature bath set to 40°C until the sample
reaches thermal equilibrium.

3. The time taken for the liquid to flow between two marked points under gravity is
measured.

4. The kinematic viscosity is calculated by multiplying the flow time by the viscometer
calibration constant.

5. The procedure is repeated at 100°C.

o Calculation of Viscosity Index: The Viscosity Index (VI) is calculated from the kinematic
viscosities at 40°C and 100°C using the procedure outlined in ASTM D2270.

Determination of Pour Point

e Protocol: ASTM D97 - Standard Test Method for Pour Point of Petroleum Products.
o Apparatus: Test jar, thermometer, cooling bath.
o Procedure:

1. The dioleyl adipate sample is heated and then cooled at a specified rate.
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2. The sample is examined at intervals of 3°C for flow characteristics.

3. The pour point is the lowest temperature at which movement of the oil is observed.

Evaluation of Oxidative Stability

e Protocol: ASTM D2272 - Standard Test Method for Oxidation Stability of Steam Turbine Oils
by Rotating Pressure Vessel (RBOT).

o Apparatus: Rotating pressure vessel, oxygen supply, pressure gauge, heating bath.
o Procedure:

1. Asample of dioleyl adipate, water, and a copper catalyst coil are placed in the
pressure vessel.

2. The vessel is pressurized with oxygen and placed in a heating bath at a specified
temperature.

3. The vessel is rotated, and the pressure is monitored.

4. The test is complete when the pressure drops by a specified amount from the maximum
pressure. The time taken to reach this point is the oxidation stability in minutes.

Assessment of Anti-Wear Properties

e Protocol: ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of
Lubricating Fluid (Four-Ball Method).

o Apparatus: Four-ball wear tester.
o Procedure:
1. Three steel balls are clamped together and covered with the dioleyl adipate sample.

2. A fourth ball is rotated against the three stationary balls under a specified load, speed,
and temperature for a set duration.
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3. After the test, the wear scars on the three stationary balls are measured under a

microscope.

4. The average wear scar diameter is reported in millimeters.

Experimental Workflow and Signaling Pathways

The logical workflow for evaluating dioleyl adipate as a synthetic lubricant base oil is depicted
below. This workflow starts with the initial characterization of the neat ester and progresses

through formulation and performance testing.
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Phase 1: Base Oil Characterization

Dioleyl Adipate Sample

l

Physicochemical Analysis
(ASTM D445, D97, D2270)

Phase 2: Lubricant Formulation

Y

Additive Package Selection
(e.g., Antioxidants, Anti-wear agents)

.

Blending and Homogenization

Phasg 3: Performancd Testing

Oxidative Stability Testing Tribological Testing
(ASTM D2272) (ASTM D4172)

.

Performance Evaluation

Phase 4: Data An valysis and Reporting

Data Compilation and Analysis

.

Final Report and Application Notes

Click to download full resolution via product page

Caption: Experimental workflow for evaluating dioleyl adipate in synthetic lubricants.
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In the context of lubricant performance, a "signaling pathway" can be conceptualized as the
logical relationship between the lubricant's composition and its functional output.

Composition Physicochemical Properties Performance Outcome

(Antioxi daﬁg dl,z\rﬁ-swear etc.) Oxidative Stability Extended Lubricant Life
D(g:g,el g?é%it)e g Viscosity & VI Reduced Friction & Wear

Inherent Lubricity

Click to download full resolution via product page

« To cite this document: BenchChem. [Application of Dioleyl Adipate in Synthetic Lubricants:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13741135#application-of-dioleyl-adipate-in-synthetic-
lubricants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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